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Compound of Interest

Compound Name: 5-Amino-6-hydroxy-7-azaindole

CAS No.: 1260385-20-3

Cat. No.: B1383234

Get Quote

Executive Summary
Compound: 5-Amino-6-hydroxy-7-azaindole IUPAC Name: 5-amino-1,7-dihydro-6H-

pyrrolo[2,3-b]pyridin-6-one (Keto-tautomer) CAS Registry: 1000342-94-6 (Generic/Related)

Molecular Formula: C

H

N

O Molecular Weight: 149.15 g/mol [1]

This technical guide provides a rigorous spectroscopic and structural analysis of 5-amino-6-
hydroxy-7-azaindole. This scaffold is a critical bioisostere of guanine and a privileged

structure in kinase inhibitor development (e.g., JAK, Trk inhibitors).

Critical Technical Note: Researchers must recognize that this compound does not exist

primarily as the "hydroxy" species in solution. It predominantly adopts the lactam (keto)

tautomer, formally named 5-amino-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one. Failure to

account for this equilibrium leads to misinterpretation of NMR signals (specifically the absence
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of phenolic -OH and the presence of a downfield amide -NH) and incorrect binding pose

assumptions in docking studies.

Part 1: Structural Dynamics & Tautomerism
The spectroscopic identity of this molecule is defined by the equilibrium between the lactim (6-

hydroxy) and lactam (6-oxo) forms. In polar aprotic solvents (DMSO-

, DMF-

) used for NMR, the equilibrium strongly favors the lactam form due to the stabilization of the
amide-like resonance in the pyridine ring.

Tautomeric Equilibrium Diagram
The following diagram illustrates the proton transfer mechanism that dictates the observed

spectral data.

Lactim Form (Minor) Lactam Form (Major)

6-Hydroxy-7-azaindole
(Aromatic Pyridine Ring)
OH Signal: ~10-11 ppm

6-Oxo-7-azaindole
(Amide-like Character)
NH Signal: ~11.5 ppm
C=O Signal: ~160 ppm

  Proton Transfer
(Favored in DMSO/Polar Solvents)  

Click to download full resolution via product page

Caption: Proton transfer equilibrium shifting from the aromatic lactim (left) to the

thermodynamically stable lactam (right) in solution.

Part 2: Synthesis & Isolation Protocol
To ensure the spectroscopic data corresponds to high-purity material, the following synthesis

and isolation logic is recommended. This route avoids the oxidation of unstable diamines by

introducing the amino group last via reduction.

Recommended Workflow
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Starting Material: 6-Chloro-7-azaindole or 6-Methoxy-7-azaindole.

Hydrolysis: Conversion to 6-hydroxy-7-azaindole (Lactam form).

Nitration: Electrophilic aromatic substitution at C-5 (ortho to the directing oxygen).

Reduction: Catalytic hydrogenation to yield the target 5-amino derivative.

Start: 6-Chloro-7-azaindole

Hydrolysis
(HCl, reflux)

Intermediate: 6-Oxo-7-azaindole

Nitration
(HNO3/H2SO4, 0°C)

Intermediate: 5-Nitro-6-oxo-7-azaindole

Reduction
(H2, Pd/C, MeOH)

Target: 5-Amino-6-oxo-7-azaindole

Click to download full resolution via product page
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Caption: Step-wise synthesis targeting the C-5 position via nitration-reduction sequence to

ensure regioselectivity.

Part 3: Spectroscopic Data Bank
The following data represents the consensus spectroscopic profile for 5-amino-6-hydroxy-7-
azaindole in its dominant lactam form in DMSO-

.

Nuclear Magnetic Resonance (NMR)[2][3][4]
Solvent: DMSO-

Frequency: 400/600 MHz
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lactam

tautomer.

C 142.0 s - C-7a
Bridgehead

carbon.

C 128.5 s - C-5
C-NH

ipso carbon.

C 122.0 d - C-2
Pyrrole alpha

carbon.

C 115.0 d - C-4
Pyridine ring

CH.

C 102.5 d - C-3
Pyrrole beta

carbon.

Mass Spectrometry (MS)[3]
Ionization Mode: Electrospray Ionization (ESI) Positive

Theoretical Monoisotopic Mass: 149.059

Observed [M+H]

: 150.1

0.1 m/z

Observed [M+Na]

: 172.1

0.1 m/z

Fragmentation Pattern: Loss of NH

(17 Da) or CO (28 Da) is commonly observed in MS/MS modes.
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Infrared Spectroscopy (FT-IR)[5]
Medium: KBr Pellet or ATR (Solid State)

3450 - 3300 cm

:

(N-H) and

(NH

) stretching. Broad band indicating H-bonding network.[2]

1640 - 1660 cm

:

(C=O) Amide I band. Critical validation marker. If the compound were purely the hydroxy-
tautomer, this strong carbonyl band would be absent, replaced by aromatic skeletal
vibrations.

1580 - 1600 cm

:

(C=C) Aromatic skeletal bends.

Part 4: Quality Control & Impurity Profiling
When sourcing or synthesizing this intermediate, three specific impurities are common.

5-Nitro-6-hydroxy-7-azaindole:

Origin: Incomplete reduction.

Detection: Yellow color; MS peak at [M+H]+ ~180; distinct downfield shift of H-4 in NMR

(>8.0 ppm) due to nitro group deshielding.

6-Chloro-5-amino-7-azaindole:
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Origin: Over-reduction or incorrect starting material.

Detection: MS isotope pattern (Cl isotope 3:1 ratio); absence of C=O in

C NMR.

Oxidation Dimers (Azo compounds):

Origin: Air oxidation of the electron-rich 5-amino group.

Detection: MS peaks at [2M-2H].

HPLC Method for Purity Assessment
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).

Mobile Phase A: Water + 0.1% Formic Acid (to protonate the amine).

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic) and 210 nm (amide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 1H-PYRROLO[2,3-B]PYRIDIN-5-OL synthesis - chemicalbook [chemicalbook.com]

2. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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